5-(3-fluorobenzoyl)-4-methyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one

• IUPAC Name: 5-(3-fluorobenzoyl)-4-methyl-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• InChI: InChI=1S/C17H15FN2O2/c1-11-9-16(21)19-14-7-2-3-8-15(14)20(11)17(22)12-5-4-6-13(18)10-12/h2-8,10-11H,9H2,1H3,(H,19,21)
• InChI Key: CRTOZGXYAFHQDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NC2=CC=CC=C2N1C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C17H15FN2O2
• Molecular Weight: 298.31 g/mol

Description

3-Fluorobenzoyl chloride is a chemical compound with the molecular formula C7H4ClFO and a molecular weight of 158.56. It’s used in the synthesis of various other compounds.

Synthesis Analysis

3-Fluorobenzoyl chloride has been used in the synthesis of 4-[18F]fluoro-N-[2-[1-(2-methoxyphenyl)-1-piperazinyl]ethyl-N-2-pyridinyl-benzamide by radiosynthesis. It has also been used as a reagent in one-pot synthesis of N-(1,3-diphenyl-1H-pyrazol-5-yl)amides.

Molecular Structure Analysis

The molecular structure of 3-Fluorobenzoyl chloride consists of a benzene ring with a fluorine atom and a carbonyl chloride group attached to it.

Physical And Chemical Properties Analysis

3-Fluorobenzoyl chloride is a liquid at 20 degrees Celsius. It has a melting point of -30 degrees Celsius and a boiling point of 91 degrees Celsius at 18 mmHg. Its specific gravity is 1.32 at 20/20 degrees Celsius, and its refractive index is 1.52.

Scientific Research Applications

Synthesis of Active Pharmaceutical Ingredients (APIs)

The compound is employed in the synthesis of active pharmaceutical ingredients (APIs) due to the excellent lipophilicity and binding affinity provided by the fluorinated substituents.

Amination Reactions

As a benzoic acid building block, the compound can be easily attached to molecule scaffolds through amination reactions.

Nucleophilic Substitution and Friedel-Craft Acylation

The carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation.

Inhibition of Membrane Fusion

A fusion inhibitor of influenza A virus, based on oligothiophene, is capped by the compound. The product exhibits an inhibition of 0.22 µM on the membrane fusion between the virus and the endosome of the host cells.

Safety and Hazards

3-Fluorobenzoyl chloride is classified as a combustible liquid that causes severe skin burns and eye damage. It may also be corrosive to metals and cause respiratory irritation.